Cas no 295344-03-5 (hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

Hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a tetrahydropyrimidine derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a hexyl ester group, enhancing lipophilicity, and a 4-methoxyphenyl substituent, which may influence electronic properties and binding interactions. The compound's tetrahydropyrimidine core is of interest due to its relevance in bioactive molecules, including calcium channel modulators and antimicrobial agents. The presence of a carboxylate ester improves solubility in organic solvents, facilitating further derivatization. This compound serves as a versatile intermediate for developing pharmacologically active molecules, particularly in cardiovascular and central nervous system research. Its stability and synthetic accessibility make it suitable for exploratory medicinal chemistry studies.

hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate structure

295344-03-5 structure

Product Name:hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

CAS No:295344-03-5

MF:C₁₉H₂₆N₂O₄

MW:346.420745372772

CID:6483178

Update Time:2025-11-07

hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-oxo-, hexyl ester
- Inchi： 1S/C19H26N2O4/c1-4-5-6-7-12-25-18(22)16-13(2)20-19(23)21-17(16)14-8-10-15(24-3)11-9-14/h8-11,17H,4-7,12H2,1-3H3,(H2,20,21,23)
- InChI Key： LFYWCAFBQANHHF-UHFFFAOYSA-N
- SMILES： C1(=O)NC(C)=C(C(OCCCCCC)=O)C(C2=CC=C(OC)C=C2)N1

Experimental Properties

Density: 1.108±0.06 g/cm3(Predicted)
Boiling Point: 470.3±45.0 °C(Predicted)
pka: 11.33±0.70(Predicted)

hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0138-4734-2μmol	hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	295344-03-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0138-4734-1mg	hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	295344-03-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0138-4734-2mg	hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	295344-03-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0138-4734-3mg	hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	295344-03-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0138-4734-4mg	hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	295344-03-5	90%+	4mg	$66.0	2023-05-17

hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

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Additional information on hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Comprehensive Overview of Hexyl 4-(4-Methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 295344-03-5)

Hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound, identified by its CAS number 295344-03-5, belongs to the tetrahydropyrimidine class, which is known for its diverse biological activities. The presence of a methoxyphenyl group and a hexyl ester moiety enhances its lipophilicity, making it a promising candidate for drug delivery systems and formulation studies.

In recent years, the demand for tetrahydropyrimidine derivatives has surged due to their potential applications in anti-inflammatory, antimicrobial, and anticancer therapies. Researchers have focused on optimizing the synthesis of hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate to improve yield and purity, addressing common challenges such as stereoselectivity and reaction efficiency. These advancements align with the growing trend of green chemistry, where sustainable synthetic methods are prioritized to reduce environmental impact.

The compound's structural versatility allows for modifications that can tailor its properties for specific applications. For instance, the 4-methoxyphenyl group contributes to its electron-donating effects, which may influence its interaction with biological targets. Meanwhile, the hexyl chain offers flexibility in solubility and bioavailability, making it a subject of interest in pharmacokinetic studies. Such characteristics are frequently searched by professionals exploring drug design and medicinal chemistry.

From an industrial perspective, CAS 295344-03-5 is often discussed in the context of high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its synthesis typically involves multicomponent reactions, such as the Biginelli reaction, which is a hot topic in organic synthesis forums. Enthusiasts and researchers alike search for optimized reaction conditions and catalytic systems to enhance the scalability of this compound.

In addition to its pharmaceutical relevance, hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has potential applications in material science. Its aromatic and heterocyclic components make it a candidate for organic semiconductors or photovoltaic materials, aligning with the global push toward renewable energy solutions. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

To address common queries from the scientific community, this compound's stability under various conditions (e.g., pH, temperature) and its compatibility with other excipients are critical research areas. Searches related to degradation pathways and analytical methods (e.g., HPLC, NMR) for 295344-03-5 reflect the need for robust quality control measures in its production and application.

In summary, hexyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 295344-03-5) represents a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and materials science. Its synthesis, properties, and applications continue to inspire innovation, driven by the convergence of synthetic chemistry, biotechnology, and sustainability trends.